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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisooctyl adipate (DIOA) is a high-performance, low-viscosity plasticizer belonging to the

adipate ester chemical family. It is utilized to impart flexibility and softness to polyvinyl chloride

(PVC) and other polymer systems. Adipate plasticizers are particularly valued for their excellent

low-temperature performance, a critical attribute for applications exposed to cold environments.

[1] DIOA serves as a non-phthalate alternative to traditional plasticizers like dioctyl phthalate

(DOP), offering a more favorable toxicological profile for many applications.[2]

This document provides detailed application notes on the use of diisooctyl adipate as a PVC

plasticizer, including its physicochemical properties, performance characteristics in comparison

to other plasticizers, and comprehensive experimental protocols for its evaluation.

Physicochemical Properties of Diisooctyl Adipate
A fundamental understanding of the physical and chemical properties of DIOA is essential for

formulation development and processing.
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Property Value Unit

CAS Number 1330-86-5 -

Molecular Formula C₂₂H₄₂O₄ -

Molecular Weight 370.57 g/mol

Appearance Colorless, oily liquid -

Density ~0.925 g/cm³ at 25°C

Boiling Point ~382.8 °C at 760 mmHg

Flash Point ~168.9 °C

Vapor Pressure ~0.0 mmHg at 25°C

Water Solubility Insoluble -

Solubility
Soluble in most organic

solvents
-

Note: The values presented are typical and may vary depending on the specific grade and

manufacturer.

Performance in PVC Formulations
The primary function of a plasticizer is to enhance the flexibility and processability of the

polymer. The performance of DIOA in PVC is evaluated based on several key metrics, including

mechanical properties, thermal stability, and migration resistance.

Data Presentation: Comparative Performance of
Plasticizers in PVC
The following table summarizes the typical performance of diisooctyl adipate (DIOA) in

comparison to other commonly used plasticizers in a flexible PVC formulation.

Disclaimer: The data presented below is a compilation from various sources for comparative

purposes. Absolute values can vary based on the specific formulation (e.g., PVC grade,

stabilizer, filler content) and processing conditions.
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Property
Test
Method

Unplasticiz
ed PVC

PVC + 40
phr DIOA
(Typical)

PVC + 40
phr DOA
(Typical)

PVC + 40
phr DOP
(Typical)

Hardness ASTM D2240
>90 (Shore

D)

80 - 90

(Shore A)

80 - 90

(Shore A)

85 - 95

(Shore A)

Tensile

Strength
ASTM D638 ~50 15 - 20 16 - 22 20 - 25

Elongation at

Break
ASTM D638 <10 300 - 400 350 - 450 250 - 350

100%

Modulus
ASTM D638 - 8 - 12 9 - 13 10 - 15

Low-

Temperature

Flex

ASTM D746 >0 -40 to -50 -45 to -55 -20 to -30

Volatility

(Weight Loss)
ISO 176 - Moderate

Moderate to

High
Low

Migration

(into Hexane)
ISO 177 - Moderate

Moderate to

High
Low

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Sample Preparation: PVC Formulation Compounding
Objective: To prepare homogeneous plasticized PVC samples for subsequent testing.

Materials & Equipment:

PVC resin (suspension grade)

Diisooctyl adipate (DIOA) and other plasticizers for comparison

Thermal stabilizer (e.g., calcium-zinc or tin-based)
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Lubricants (internal and external)

Two-roll mill with heating and cooling capabilities

Internal mixer (e.g., Brabender or Haake type)

Hydraulic press with heated platens

Molds for specific test specimens

Procedure:

Pre-mixing: In a high-speed mixer, blend the PVC resin, stabilizer, and lubricants for 5-10

minutes until a homogeneous dry blend is obtained.

Plasticizer Addition: Slowly add the diisooctyl adipate to the dry blend while continuing to

mix. Mix until the plasticizer is fully absorbed and the mixture is free-flowing.

Melt Compounding:

Two-Roll Mill: Set the roll temperatures to 160-170°C. Add the pre-mixed compound to the

mill and work the material until a uniform, molten sheet is formed. This typically takes 5-10

minutes.

Internal Mixer: Set the mixing chamber temperature to 160-170°C and the rotor speed to

50-60 RPM. Add the pre-mixed compound and mix for 5-7 minutes until a consistent melt

is achieved.

Molding:

Take the compounded PVC from the mill or internal mixer and place it into a pre-heated

mold (170-180°C) in the hydraulic press.

Apply a low pressure initially to allow the material to flow and fill the mold cavity.

Increase the pressure to approximately 10-15 MPa and hold for 5-10 minutes.
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Cool the mold under pressure to below 50°C before removing the molded sheet or

specimen.

Conditioning: Condition the molded specimens at 23 ± 2°C and 50 ± 5% relative humidity for

at least 24 hours before testing, as per ASTM D618.

Mechanical Properties Testing
Objective: To determine the tensile strength, elongation at break, and modulus of the

plasticized PVC.

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics

Materials & Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Extensometer for accurate strain measurement

Die cutter for preparing dumbbell-shaped specimens (Type IV is common for flexible PVC)

Micrometer for measuring specimen thickness and width

Procedure:

Prepare at least five dumbbell-shaped test specimens from the molded sheets.

Measure and record the width and thickness of the narrow section of each specimen.

Set the grip separation and test speed on the UTM. For flexible PVC, a common speed is

500 mm/min.

Secure the specimen in the grips of the UTM, ensuring it is aligned vertically.

Attach the extensometer to the specimen's gauge section.

Start the test and record the load and extension data until the specimen ruptures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


From the resulting stress-strain curve, calculate the tensile strength, elongation at break, and

100% modulus.

Report the average and standard deviation for the set of specimens.

Thermal Stability Testing (Thermogravimetric Analysis -
TGA)
Objective: To evaluate the thermal stability of the PVC compound by measuring its weight loss

as a function of temperature.

Materials & Equipment:

Thermogravimetric Analyzer (TGA)

TGA sample pans (e.g., aluminum or platinum)

Analytical balance

Inert gas supply (e.g., nitrogen)

Procedure:

Weigh a small, representative sample of the PVC compound (typically 5-10 mg) into a TGA

pan.

Place the pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50

mL/min) to prevent oxidative degradation.

Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g.,

30°C to 600°C).

Continuously record the sample weight as a function of temperature.

Analyze the resulting TGA curve to determine the onset temperature of degradation (the

temperature at which significant weight loss begins) and the temperature at different
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percentages of weight loss (e.g., T₅%, T₁₀%, T₅₀%). A higher degradation temperature

indicates better thermal stability.

Migration Resistance Testing
Objective: To determine the amount of plasticizer that migrates from the PVC compound into a

contacting medium.

Standard: ISO 177 - Plastics — Determination of migration of plasticizers

Materials & Equipment:

Conditioned PVC test specimens (circular discs)

Absorbent material (e.g., activated carbon, filter paper, or a specified polymer)

Oven capable of maintaining a constant temperature (e.g., 70°C)

Analytical balance

Glass plates and a weight (e.g., 1 kg)

Procedure:

Cut circular test specimens from the molded PVC sheets (e.g., 50 mm diameter).

Weigh the conditioned PVC specimens accurately (W₁).

Place the PVC specimen between two layers of the absorbent material.

Sandwich this assembly between two glass plates and place a weight on top to ensure good

contact.

Place the entire assembly in an oven at a specified temperature (e.g., 70°C) for a defined

period (e.g., 24 hours).

After the specified time, remove the assembly from the oven and allow it to cool to room

temperature in a desiccator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully remove the PVC specimen and clean any surface residue.

Re-weigh the conditioned PVC specimen (W₂).

Calculate the percentage of plasticizer migration (weight loss) as follows: Migration (%) =

[(W₁ - W₂) / (Initial Plasticizer Weight)] x 100

Mandatory Visualizations
Experimental Workflow for PVC Plasticizer Evaluation
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Caption: Workflow for evaluating the performance of DIOA as a PVC plasticizer.

Logical Relationship of Plasticizer Function in PVC
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Caption: Mechanism of diisooctyl adipate action as a plasticizer in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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